Cas no 1803817-32-4 (Ethyl 3,5-dibromo-2-fluorophenylacetate)

• Product Name: Ethyl 3,5-dibromo-2-fluorophenylacetate
• CAS No: 1803817-32-4
• MF: C₁₀H₉Br₂FO₂
• MW: 339.98366522789
• CID: 4705921
• Update Time: 2025-06-07

Ethyl 3,5-dibromo-2-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,5-dibromo-2-fluorophenylacetate

• Inchi： 1S/C10H9Br2FO2/c1-2-15-9(14)4-6-3-7(11)5-8(12)10(6)13/h3,5H,2,4H2,1H3
• InChI Key： RGMJEBPCMNLVLS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1F)CC(=O)OCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3,5-dibromo-2-fluorophenylacetate

Ethyl 3,5-Dibromo-2-Fluorophenylacetate: A Comprehensive Overview

Ethyl 3,5-dibromo-2-fluorophenylacetate is a highly specialized organic compound with the CAS number 1803817-32-4. This compound is characterized by its unique structure, which includes a phenyl ring substituted with bromine and fluorine atoms, as well as an acetate group attached to an ethyl ester. The combination of these functional groups makes it a versatile molecule with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of Ethyl 3,5-dibromo-2-fluorophenylacetate typically involves multi-step organic reactions. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yield. This approach not only reduces reaction time but also minimizes the generation of hazardous byproducts, aligning with current sustainability goals in the chemical industry.

One of the key areas of interest for Ethyl 3,5-dibromo-2-fluorophenylacetate is its potential as a building block in drug discovery. The presence of bromine and fluorine atoms on the aromatic ring introduces electronic and steric effects that can be exploited to design bioactive molecules. Recent studies have demonstrated its utility in the synthesis of novel kinase inhibitors, which are critical targets in cancer therapy. The compound's ability to modulate enzyme activity makes it a valuable intermediate in the development of next-generation therapeutic agents.

In addition to its role in pharmaceuticals, Ethyl 3,5-dibromo-2-fluorophenylacetate has shown promise in agrochemical applications. Its unique chemical structure allows for selective interaction with plant enzymes, potentially leading to the development of new pesticides or herbicides. Researchers have also investigated its use as a precursor for bioactive natural products, leveraging its reactivity to create complex molecular frameworks found in nature.

The physical properties of Ethyl 3,5-dibromo-2-fluorophenylacetate are also noteworthy. Its melting point and solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. These properties are particularly important for quality control in industrial settings and for ensuring the consistency of products derived from this compound.

From a structural perspective, Ethyl 3,5-dibromo-2-fluorophenylacetate exhibits interesting electronic properties due to the electron-withdrawing effects of bromine and fluorine atoms on the aromatic ring. This makes it a valuable substrate for exploring fundamental concepts in organic chemistry, such as aromatic substitution reactions and stereochemical outcomes. Recent theoretical studies have utilized computational models to predict reaction pathways involving this compound, providing insights into its reactivity under different conditions.

In terms of environmental impact, Ethyl 3,5-dibromo-2-fluorophenylacetate has been subjected to rigorous testing to assess its biodegradability and toxicity. These studies are crucial for determining its safety profile and ensuring that its use does not pose risks to ecosystems or human health. Preliminary results suggest that the compound undergoes moderate biodegradation under aerobic conditions, though further research is needed to fully understand its environmental fate.

Looking ahead, Ethyl 3,5-dibromo-2-fluorophenylacetate holds significant potential for innovation across multiple industries. Its versatility as a chemical building block positions it as a key player in the development of advanced materials and therapeutic agents. As research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in both academic and industrial settings.

In conclusion, Ethyl 3,5-dibromo-2-fluorophenylacetate is a multifaceted compound with a wide range of applications and ongoing research interest. Its unique chemical structure and functional groups make it a valuable tool for scientists across various disciplines. By leveraging cutting-edge research techniques and adhering to sustainable practices, the full potential of this compound can be realized while ensuring minimal environmental impact.